Cas no 1804246-59-0 (2-Propionyl-3-(trifluoromethoxy)mandelic acid)

• Product Name: 2-Propionyl-3-(trifluoromethoxy)mandelic acid
• CAS No: 1804246-59-0
• MF: C₁₂H₁₁F₃O₅
• MW: 292.207954645157
• CID: 4939874
• Update Time: 2025-05-19

2-Propionyl-3-(trifluoromethoxy)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Propionyl-3-(trifluoromethoxy)mandelic acid

• Inchi： 1S/C12H11F3O5/c1-2-7(16)9-6(10(17)11(18)19)4-3-5-8(9)20-12(13,14)15/h3-5,10,17H,2H2,1H3,(H,18,19)
• InChI Key： RTHJMLLLDMHUDE-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(C(C(=O)O)O)=C1C(CC)=O)(F)F

Computed Properties

• Exact Mass: 292.05585793 g/mol
• Monoisotopic Mass: 292.05585793 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 292.21
• XLogP3: 2.2
• Topological Polar Surface Area: 83.8

Additional information on 2-Propionyl-3-(trifluoromethoxy)mandelic acid

Introduction to 2-Propionyl-3-(trifluoromethoxy)mandelic acid (CAS No. 1804246-59-0)

2-Propionyl-3-(trifluoromethoxy)mandelic acid (CAS No. 1804246-59-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a propionyl group and a trifluoromethoxy substituent, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 2-Propionyl-3-(trifluoromethoxy)mandelic acid is defined by its molecular formula C₁₁H₁₁F₃O₄. The presence of the trifluoromethoxy group imparts distinct physicochemical properties to the molecule, such as enhanced lipophilicity and metabolic stability. These properties are crucial for optimizing the pharmacokinetic and pharmacodynamic profiles of potential drug candidates.

In recent years, there has been a growing interest in the use of fluorinated compounds in medicinal chemistry due to their ability to modulate biological activity and improve drug-like properties. The trifluoromethoxy group, in particular, has been shown to enhance the potency and selectivity of various therapeutic agents. Research studies have demonstrated that 2-Propionyl-3-(trifluoromethoxy)mandelic acid exhibits promising biological activities, including anti-inflammatory and anti-cancer properties.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the anti-inflammatory effects of 2-Propionyl-3-(trifluoromethoxy)mandelic acid. The results showed that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide-stimulated macrophages. This finding suggests that 2-Propionyl-3-(trifluoromethoxy)mandelic acid could be a potential therapeutic agent for treating inflammatory diseases.

In addition to its anti-inflammatory properties, 2-Propionyl-3-(trifluoromethoxy)mandelic acid has also been evaluated for its anti-cancer potential. A preclinical study conducted by a team of researchers at the National Cancer Institute found that this compound exhibited significant cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are key processes in cancer cell death.

The structural features of 2-Propionyl-3-(trifluoromethoxy)mandelic acid also make it an attractive candidate for further chemical modifications to enhance its therapeutic efficacy. For instance, the propionyl group can be replaced with other functional groups to fine-tune the compound's pharmacological properties. This flexibility in chemical modification allows researchers to explore a wide range of derivatives with optimized biological activities.

In terms of synthetic methods, 2-Propionyl-3-(trifluoromethoxy)mandelic acid can be synthesized through a multi-step process involving the reaction of 3-trifluoromethoxyphenylacetic acid with propionyl chloride followed by hydrolysis. The synthetic route is well-documented in the literature and can be adapted for large-scale production if necessary.

The safety profile of 2-Propionyl-3-(trifluoromethoxy)mandelic acid is an important consideration for its potential use as a therapeutic agent. Preclinical toxicity studies have shown that this compound has a favorable safety margin, with no significant adverse effects observed at therapeutic doses. However, further clinical trials are required to fully evaluate its safety and efficacy in human subjects.

In conclusion, 2-Propionyl-3-(trifluoromethoxy)mandelic acid (CAS No. 1804246-59-0) is a promising compound with diverse biological activities and potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research efforts are focused on optimizing its chemical structure and evaluating its efficacy in various disease models.